Cas no 2229481-03-0 ({2,2-dimethyl-1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanol)

{2,2-Dimethyl-1-[6-(trifluoromethyl)pyridin-3-yl]cyclopropyl}methanol is a cyclopropane-substituted pyridine derivative characterized by its trifluoromethyl and hydroxymethyl functional groups. The compound's rigid cyclopropane ring enhances steric stability, while the trifluoromethyl group contributes to electron-withdrawing properties, influencing reactivity and binding affinity. The hydroxymethyl moiety provides a versatile handle for further derivatization, making it valuable in synthetic chemistry and pharmaceutical intermediates. Its structural features suggest potential utility in agrochemicals or medicinal chemistry, particularly where metabolic stability and lipophilicity are critical. The compound's defined stereochemistry and purity are essential for reproducible applications in research and development.
{2,2-dimethyl-1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanol structure
2229481-03-0 structure
Product Name:{2,2-dimethyl-1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanol
CAS No:2229481-03-0
MF:C12H14F3NO
MW:245.240873813629
CID:6597962
PubChem ID:165649218
Update Time:2025-05-21

{2,2-dimethyl-1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

    • {2,2-dimethyl-1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanol
    • EN300-2006465
    • 2229481-03-0
    • {2,2-dimethyl-1-[6-(trifluoromethyl)pyridin-3-yl]cyclopropyl}methanol
    • Inchi: 1S/C12H14F3NO/c1-10(2)6-11(10,7-17)8-3-4-9(16-5-8)12(13,14)15/h3-5,17H,6-7H2,1-2H3
    • InChI Key: JPLDKSXFAIJEJQ-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=C(C=N1)C1(CO)CC1(C)C)(F)F

Computed Properties

  • Exact Mass: 245.10274856g/mol
  • Monoisotopic Mass: 245.10274856g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 33.1Ų

{2,2-dimethyl-1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanol Pricemore >>

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Additional information on {2,2-dimethyl-1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanol

Introduction to {2,2-dimethyl-1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanol (CAS No. 2229481-03-0)

{2,2-dimethyl-1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanol (CAS No. 2229481-03-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl ring, a trifluoromethyl group, and a pyridine moiety. These structural elements contribute to its potential biological activities and pharmacological properties, making it a promising candidate for various therapeutic applications.

The cyclopropyl ring in {2,2-dimethyl-1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanol imparts significant steric constraints and electronic effects, which can influence the compound's interactions with biological targets. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the pyridine moiety provides a platform for hydrogen bonding and π-stacking interactions. These features collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent studies have explored the biological activities of {2,2-dimethyl-1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanol. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a key enzyme in the inflammatory pathway, suggesting its potential as an anti-inflammatory agent.

Another area of interest is the compound's ability to modulate receptor activity. Research conducted at a leading pharmaceutical company demonstrated that {2,2-dimethyl-1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanol selectively binds to and modulates the activity of certain G protein-coupled receptors (GPCRs), which are important targets for treating conditions such as cardiovascular diseases and neurological disorders. The high selectivity and potency observed in these studies highlight the compound's potential for developing targeted therapies.

In addition to its enzymatic and receptor-modulating properties, {2,2-dimethyl-1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanol has also shown promise in preclinical models of cancer. A study published in Cancer Research found that this compound effectively inhibited the growth of several cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves targeting multiple signaling pathways that are dysregulated in cancer cells, making it a potential candidate for further development as an anticancer agent.

The pharmacokinetic properties of {2,2-dimethyl-1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanol have also been investigated. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic utility. The compound exhibits good oral bioavailability and a reasonable half-life, suggesting that it can be administered orally with sustained efficacy.

To further understand the safety profile of {2,2-dimethyl-1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanol, toxicological studies have been conducted. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. This favorable safety profile supports its potential for clinical development.

In conclusion, {2,2-dimethyl-1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanol (CAS No. 2229481-03-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.

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